Cas no 16953-46-1 (6-Formyl-2-thiouracilhydrate)
6-Formyl-2-thiouracilhydrate structure
Product Name:6-Formyl-2-thiouracilhydrate
CAS No:16953-46-1
MF:C5H4N2O2S
MW:156.162459373474
MDL:MFCD08689895
CID:212376
PubChem ID:2736497
Update Time:2025-09-21
6-Formyl-2-thiouracilhydrate Chemical and Physical Properties
Names and Identifiers
-
- 6-Oxo-2-thioxo-1,2,3,6-tetrahydropyrimidine-4-carbaldehyde
- 4-Pyrimidinecarboxaldehyde,1,2,3,6-tetrahydro-6-oxo-2-thioxo-
- 6-FORMYL-2-THIOURACIL
- 6-Formyl-2-thiouracilhydrate
- 6-Oxo-2-thioxo-1,2,3,6-tetrahydro-pyrimidin-4-carbaldehyd
- RARECHEM AH CK 0105
- 6-FORMYL-2-THIOURACIL H2O
- 6-FORMYL-2-THIOURACIL X H2O >95%
- 6-Hydroxy-2-thioxo-1,2-dihydropyrimidine-4-carbaldehyde
- 4-oxo-2-sulfanylidene-1H-pyrimidine-6-carbaldehyde
- AKOS006230089
- DTXSID40937644
- A811116
- NSC-93220
- 16953-46-1
- SB55714
- J-010555
- NSC93220
- 6-Hydroxy-2-sulfanylpyrimidine-4-carbaldehyde
- DB-350619
-
- MDL： MFCD08689895
- Inchi： 1S/C5H4N2O2S/c8-2-3-1-4(9)7-5(10)6-3/h1-2H,(H2,6,7,9,10)
- InChI Key： SUXFYENAWRZLPF-UHFFFAOYSA-N
- SMILES： S=C1NC(C=C(C=O)N1)=O
Computed Properties
- Exact Mass: 155.99900
- Monoisotopic Mass: 155.999348
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 90.3
- XLogP3: -0.7
Experimental Properties
- Density: 1.74
- Melting Point: >240°C
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.666
- PSA: 97.81000
- LogP: 0.24500
6-Formyl-2-thiouracilhydrate Security Information
- Hazard Statement： Irritant
-
Hazardous Material Identification：
6-Formyl-2-thiouracilhydrate Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Formyl-2-thiouracilhydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 024763-1g |
6-Formyl-2-thiouracil |
16953-46-1 | 1g |
￡152.00 | 2022-03-01 | ||
| abcr | AB245855-2 g |
6-Formyl-2-thiouracil hydrate; . |
16953-46-1 | 2 g |
€367.30 | 2023-07-20 | ||
| TRC | F754695-20mg |
6-Formyl-2-thiouracilhydrate |
16953-46-1 | 20mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F754695-40mg |
6-Formyl-2-thiouracilhydrate |
16953-46-1 | 40mg |
$ 65.00 | 2022-06-04 | ||
| TRC | F754695-200mg |
6-Formyl-2-thiouracilhydrate |
16953-46-1 | 200mg |
$ 185.00 | 2022-06-04 | ||
| Chemenu | CM371919-1g |
6-Oxo-2-thioxo-1,2,3,6-tetrahydropyrimidine-4-carbaldehyde |
16953-46-1 | 95%+ | 1g |
$261 | 2023-02-02 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-256987-2g |
6-Formyl-2-thiouracil hydrate, |
16953-46-1 | 2g |
￥2971.00 | 2023-09-05 | ||
| abcr | AB245855-2g |
6-Formyl-2-thiouracil hydrate; . |
16953-46-1 | 2g |
€367.30 | 2025-04-20 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-256987-2 g |
6-Formyl-2-thiouracil hydrate, |
16953-46-1 | 2g |
￥2,971.00 | 2023-07-11 | ||
| Ambeed | A347815-1g |
6-Oxo-2-thioxo-1,2,3,6-tetrahydropyrimidine-4-carbaldehyde |
16953-46-1 | 98+% | 1g |
$243.0 | 2024-08-03 |
6-Formyl-2-thiouracilhydrate Related Literature
-
1. 230. Purines, pyrimidines, and glyoxalines. Part XII. Some oxaloacetic acid derivatives as precursors of orotic acids and related carboxymethylenehydantoins, and a new synthesis of 6-methyluracilsR. K. Ralph,G. Shaw,R. N. Naylor J. Chem. Soc. 1959 1169
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